(2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-tert-butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H19FO/c1-19(2,3)16-9-4-14(5-10-16)6-13-18(21)15-7-11-17(20)12-8-15/h4-13H,1-3H3/b13-6+
• InChI Key: QIIFBAKKQYFNPY-AWNIVKPZSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C19H19FO
• Molecular Weight: 282.4 g/mol

Description

(2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. It has been the subject of scientific research due to its potential applications in medicine, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of ((2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one involves the inhibition of the Akt/mTOR signaling pathway. This pathway is known to be overactivated in cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting this pathway, the compound can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that ((2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one exhibits low toxicity towards normal cells, indicating its potential as a selective anticancer agent. The compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of ((2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one is its low toxicity towards normal cells, which makes it a promising candidate for further development as an anticancer agent. However, the compound has limited solubility in water, which can pose challenges in its use in lab experiments.

Future Directions

There are several future directions for the research on ((2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one. One direction is to investigate the compound's potential as a combination therapy with other anticancer agents. Another direction is to explore the compound's potential as a therapeutic agent for other diseases, such as inflammation and neurodegenerative disorders. Additionally, further studies are needed to optimize the synthesis method and improve the compound's solubility for its use in lab experiments.

Scientific Research Applications

((2E)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)-3-(4-tert-Butylphenyl)-1-(4-fluorophenyl)prop-2-en-1-one has been the subject of scientific research due to its potential applications as an anticancer agent. Studies have shown that the compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to induce apoptosis, which is a programmed cell death, in cancer cells.